1-(1-Oxa-4-thia-8-azaspiro[4.5]decan-8-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)-2-thiophen-3-ylethanone
• InChI: InChI=1S/C13H17NO2S2/c15-12(9-11-1-7-17-10-11)14-4-2-13(3-5-14)16-6-8-18-13/h1,7,10H,2-6,8-9H2
• InChI Key: ZSOAJTVIAZSYCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCS2)C(=O)CC3=CSC=C3
• Molecular Formula: C13H17NO2S2
• Molecular Weight: 283.4 g/mol
• CAS No.: 1797617-35-6

Description

1-(1-Oxa-4-thia-8-azaspiro[4.5]decan-8-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C13H17NO2S2 and its molecular weight is 283.4. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

A series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives were synthesized and evaluated against human coronavirus and influenza virus, highlighting their potential as antiviral agents. Compounds within this series inhibited human coronavirus 229E replication, with one showing comparable activity to known coronavirus inhibitors. These findings underscore the scaffold's relevance for antiviral drug development, specifically targeting coronavirus strains (Apaydın et al., 2019).

Antimicrobial Properties

Research into spiroheterocyclic pyrylium salts related to 1-oxa-4-thiaspiro[4.4] nonan-2-one and/or [4.5]decan-2-one as antimicrobial agents revealed that these compounds exhibit antimicrobial activities. This suggests their potential use in developing new antimicrobial agents, offering a path for novel treatments against bacterial infections (Al-Ahmadi & El-zohry, 1995).

Anticancer Potential

1-Thia-azaspiro[4.5]decane derivatives and their derived thiazolopyrimidine and 1,3,4-thiadiazole compounds were synthesized and showed moderate to high inhibition activities against several cancer cell lines, including HepG-2, PC-3, and HCT116. This suggests the potential of these compounds in anticancer drug development, offering new avenues for cancer treatment strategies (Flefel et al., 2017).

Synthesis of Novel Compounds

The synthesis of novel spiroheterocyclic systems, including those related to thiazolopyrans, thiazolothiopyrans, and thiazolopyridines from 1-oxa-4-thiaspiro[4.5]decan-2-one, indicates the versatility and utility of this scaffold in creating diverse chemical entities. Such compounds are valuable for further chemical and biological studies, demonstrating the wide-ranging applications of this chemical structure in medicinal chemistry and drug discovery (Al-Ahmadi & El-zohry, 1994).